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Compound of Interest

Compound Name: OXA-06 hydrochloride

CAS No.: 1825455-91-1

Cat. No.: B2370549

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and biological activity of OXA-06 hydrochloride, a potent ATP-competitive inhibitor

of Rho-associated coiled-coil containing protein kinase (ROCK). This document is intended to

serve as a valuable resource for researchers in oncology, cell biology, and drug discovery.

Chemical Structure and Properties
OXA-06 hydrochloride is the dihydrochloride salt of N-[(2-fluorophenyl)methyl]-1-[4-(1H-

pyrrolo[2,3-b]pyridin-4-yl)phenyl]methanamine.[1] Its chemical structure is presented below:

OXA-06 Hydrochloride Chemical Structure

Image Caption: Chemical structure of OXA-06 hydrochloride.

A summary of its chemical and physicochemical properties is provided in Table 1.

Table 1: Chemical and Physicochemical Properties of OXA-06 Hydrochloride
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Property Value Source

IUPAC Name

N-[(2-fluorophenyl)methyl]-1-

[4-(1H-pyrrolo[2,3-b]pyridin-4-

yl)phenyl]methanamine;dihydr

ochloride

[1]

CAS Number 1825455-91-1 [1]

Molecular Formula C₂₁H₂₀Cl₂FN₃ [1]

Molecular Weight 404.31 g/mol [1]

Appearance White to off-white solid powder [1]

Solubility Soluble in DMSO to 100 mM [2]

Hydrogen Bond Donor Count 4 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 5 [1]

SMILES

FC1=CC=CC=C1CNCC2=CC

=C(C3=C4C(NC=C4)=NC=C3)

C=C2.Cl.Cl

[2]

InChI Key
ZRBCUSMZOWMVJS-

UHFFFAOYSA-N
[1][2]

Biological Activity and Mechanism of Action
OXA-06 hydrochloride is a potent inhibitor of ROCK1 and ROCK2 kinases with a reported

half-maximal inhibitory concentration (IC₅₀) of 10 nM.[2][3] The ROCK signaling pathway plays

a crucial role in regulating cell shape, motility, and contraction by influencing the actin

cytoskeleton.

The ROCK Signaling Pathway
The Rho-associated kinases (ROCK1 and ROCK2) are key downstream effectors of the small

GTPase RhoA. Upon activation by GTP-bound RhoA, ROCKs phosphorylate several
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substrates that ultimately lead to increased actomyosin contractility and stress fiber formation.

A simplified diagram of the ROCK signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. artscimedia.case.edu [artscimedia.case.edu]

2. protocols.io [protocols.io]

3. Anchorage-Independent Growth Assay [whitelabs.org]

To cite this document: BenchChem. [OXA-06 Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2370549/docs#oxa-06-hydrochloride-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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